N-1-naphthyl-4-propyl-1-piperazinecarbothioamide

• IUPAC Name: N-naphthalen-1-yl-4-propylpiperazine-1-carbothioamide
• InChI: InChI=1S/C18H23N3S/c1-2-10-20-11-13-21(14-12-20)18(22)19-17-9-5-7-15-6-3-4-8-16(15)17/h3-9H,2,10-14H2,1H3,(H,19,22)
• InChI Key: ZQPSHABEAUCXCI-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCN(CC1)C(=S)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C18H23N3S
• Molecular Weight: 313.5 g/mol

Description

N-1-naphthyl-4-propyl-1-piperazinecarbothioamide, also known as NPC, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. NPC belongs to the class of piperazinecarbothioamide derivatives, which have been found to exhibit various biological activities.

Mechanism of Action

The mechanism of action of N-1-naphthyl-4-propyl-1-piperazinecarbothioamide is not fully understood. However, it has been suggested that N-1-naphthyl-4-propyl-1-piperazinecarbothioamide may exert its biological activities by modulating the activity of various signaling pathways, including the MAPK/ERK pathway, the PI3K/Akt pathway, and the NF-κB pathway. N-1-naphthyl-4-propyl-1-piperazinecarbothioamide has also been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression.
Biochemical and Physiological Effects
N-1-naphthyl-4-propyl-1-piperazinecarbothioamide has been found to exhibit various biochemical and physiological effects. N-1-naphthyl-4-propyl-1-piperazinecarbothioamide has been shown to induce apoptosis, or programmed cell death, in cancer cells. N-1-naphthyl-4-propyl-1-piperazinecarbothioamide has also been found to increase the levels of neurotransmitters, such as serotonin and norepinephrine, in the brain, which may contribute to its antidepressant effects. In addition, N-1-naphthyl-4-propyl-1-piperazinecarbothioamide has been shown to reduce inflammation and oxidative stress, which may contribute to its analgesic effects.

Advantages and Limitations for Lab Experiments

N-1-naphthyl-4-propyl-1-piperazinecarbothioamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. N-1-naphthyl-4-propyl-1-piperazinecarbothioamide is also stable and can be stored for long periods of time. However, N-1-naphthyl-4-propyl-1-piperazinecarbothioamide has some limitations for lab experiments. N-1-naphthyl-4-propyl-1-piperazinecarbothioamide has low solubility in water, which may limit its use in some experiments. In addition, N-1-naphthyl-4-propyl-1-piperazinecarbothioamide has not been extensively studied in humans, and its safety and efficacy in humans are not fully understood.

Future Directions

There are several future directions for research on N-1-naphthyl-4-propyl-1-piperazinecarbothioamide. One direction is to further investigate the mechanism of action of N-1-naphthyl-4-propyl-1-piperazinecarbothioamide, particularly its effects on signaling pathways and gene expression. Another direction is to explore the potential therapeutic applications of N-1-naphthyl-4-propyl-1-piperazinecarbothioamide in humans, particularly its antitumor, antidepressant, and analgesic effects. In addition, future research could focus on developing new derivatives of N-1-naphthyl-4-propyl-1-piperazinecarbothioamide with improved solubility and bioavailability.

Synthesis Methods

The synthesis of N-1-naphthyl-4-propyl-1-piperazinecarbothioamide involves the reaction of 1-naphthylamine with propylisothiocyanate in the presence of a base, followed by the reaction with piperazine. The product obtained is purified by recrystallization to yield N-1-naphthyl-4-propyl-1-piperazinecarbothioamide as a white crystalline powder. The yield of N-1-naphthyl-4-propyl-1-piperazinecarbothioamide can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and solvent.

Scientific Research Applications

N-1-naphthyl-4-propyl-1-piperazinecarbothioamide has been found to exhibit various biological activities, including antitumor, antidepressant, and analgesic effects. N-1-naphthyl-4-propyl-1-piperazinecarbothioamide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. N-1-naphthyl-4-propyl-1-piperazinecarbothioamide has also been found to have antidepressant effects in animal models of depression. In addition, N-1-naphthyl-4-propyl-1-piperazinecarbothioamide has been shown to have analgesic effects in animal models of pain.